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Compound of Interest

Compound Name:

Ethyl 4-(2-

hydroxyethyl)piperazine-1-

carboxylate

Cat. No.: B076953 Get Quote

Essential Safety and Handling Guide for Ethyl 4-
(2-hydroxyethyl)piperazine-1-carboxylate
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential safety protocols, personal protective

equipment (PPE) recommendations, and disposal procedures for Ethyl 4-(2-
hydroxyethyl)piperazine-1-carboxylate (CAS No. 14000-66-9).

Hazard Identification and Classification
Ethyl 4-(2-hydroxyethyl)piperazine-1-carboxylate is classified with the following hazards

according to the Globally Harmonized System (GHS).[1] Adherence to safety protocols is

crucial due to its potential health effects. The substance is considered harmful if swallowed, in

contact with skin, or inhaled.[2]
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Hazard Classification Category GHS Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Data sourced from Aaronchem Safety Data Sheet.[1]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling this compound:

Protection Type Specification Rationale

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Protects against splashes and

eye irritation.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact and

irritation.[1] Gloves should be

inspected before use and

disposed of properly after

handling.

Skin and Body Protection
Lab coat or a complete suit

protecting against chemicals.

Provides a barrier against

accidental skin exposure.[1]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate.

Necessary if working in a

poorly ventilated area or when

aerosols may be generated.[1]
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Operational and Disposal Plans
Handling and Storage:

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Ensure that eyewash stations and safety showers are readily accessible.

Safe Handling Practices: Avoid contact with skin and eyes.[1] Do not breathe dust, fumes,

gas, mist, vapors, or spray. Wash hands thoroughly after handling.

Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.

First Aid Measures:

If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or

doctor.

In Case of Skin Contact: Immediately wash with plenty of soap and water. If skin irritation

occurs, seek medical advice.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and consult a physician.[1]

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[1]

Spill and Disposal Procedures:

Spill Containment: In case of a spill, wear appropriate PPE and ensure adequate ventilation.

Avoid dust formation.[1]

Cleanup: Sweep up the spilled material and place it in a suitable, closed container for

disposal. Do not let the product enter drains.[1]

Disposal: Dispose of the chemical and its container at an approved waste disposal plant in

accordance with local, regional, and national regulations.
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Workflow for Safe Handling and Disposal
Caption: Workflow for the safe handling and disposal of laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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